Cas no 6320-03-2 (2-Chlorothiophenol)

• Product Name: 2-Chlorothiophenol
• CAS No: 6320-03-2
• MF: C₆H₅ClS
• MW: 144.621899366379
• MDL: MFCD00004830
• CID: 46637
• PubChem ID: 80599
• Update Time: 2025-04-18

2-Chlorothiophenol Chemical and Physical Properties

Names and Identifiers

• o-Chloro Thiophenol
• 2-Chlorothiophenol
• 2-Chlorobenzenethiol
• 1-CHLORO-2-MERCAPTOBENZENE
• o-Chlorothiophenol
• Benzenethiol, 2-chloro-
• o-Chlorobenzenethiol
• o-Chloromercaptobenzene
• chlorothiophenol
• Benzenethiol, o-chloro-
• 2-chlorobenzene-1-thiol
• PWOBDMNCYMQTCE-UHFFFAOYSA-N
• 2-chloro thiophenol
• chlorobenzenethiol
• 2-chlorobenzenthiol
• NSC32019
• 2-chloro-thiophenol
• PubChem6776
• 2-chloro-benzenethiol
• 2-chlorobenzene thiol
• 2- chlorobenzenethiol
• DSSTox_CI
• 2-Chlorobenzenethiol, 2-Chlorophenyl mercaptan
• 2-chlorothiphenol
• 2-chloro-benzenethio
• Tox21_113777
• SCHEMBL48322
• MFCD00004830
• DTXSID2057788
• (2-CHLOROPHENYL)THIOL
• NCGC00253651-01
• AKOS000119541
• CS-0130962
• YR1EP0V0MA
• 2-Chlorothiophenol, 99%
• CAS-6320-03-2
• NS00035360
• SR-01000945247
• W-104927
• 6320-03-2
• DTXCID3031577
• NSC-32019
• EINECS 228-667-5
• EN300-20408
• SR-01000945247-1
• WLP
• UNII-YR1EP0V0MA
• STR00875
• C1975
• AT20809
• CHEMBL3560357
• PS-3879
• NSC 32019
• DB-054424

• MDL： MFCD00004830
• Inchi： 1S/C6H5ClS/c7-5-3-1-2-4-6(5)8/h1-4,8H
• InChI Key： PWOBDMNCYMQTCE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S
• BRN： 1209665

Computed Properties

• Exact Mass: 143.98000
• Monoisotopic Mass: 143.9800490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Colorless, transparent to yellowish liquid with foul odor
• Density: 1.275 g/mL at 25 °C(lit.)
• Boiling Point: 206°C(lit.)
• Flash Point: Degrees Fahrenheit:190.4°F
  Degrees Celsius:88°C
  
• Refractive Index: n20/D 1.6029(lit.)
• PSA: 38.80000
• LogP: 2.62870
• Sensitiveness: Stench/Lachrymatory
• Solubility: Not determined
• pka: 5.90±0.43(Predicted)

2-Chlorothiophenol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：9-13-23-19
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：T
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether